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Cat. No.: B1625722

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Burkeite (Na₆(CO₃)(SO₄)₂) is a double salt of sodium carbonate and sodium sulfate, primarily

found in evaporite deposits, alkaline lakes, and as a scaling agent in industrial processes.[1] Its

formation is a complex interplay of temperature, pressure, and the concentrations of carbonate

and sulfate ions in aqueous solutions. Understanding the geochemical pathways of Burkeite

precipitation is crucial for various fields, including economic geology, industrial chemistry, and

potentially for understanding biomineralization processes. This technical guide provides an in-

depth analysis of the geochemical formation of Burkeite, detailing the physicochemical

conditions, thermodynamic principles, and experimental methodologies for its synthesis.

Geochemical Formation Environments
Burkeite precipitation is characteristic of highly saline and alkaline environments where brines

become concentrated through evaporation.
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Evaporite Deposits
The primary natural occurrences of Burkeite are in continental evaporite deposits formed in

closed lake basins.[1] A notable example is Searles Lake in California, USA, where Burkeite is

a significant component of the saline mineral assemblages.[1] The formation sequence in such

environments is often characterized by the initial precipitation of other salts like trona

(Na₃(CO₃)(HCO₃)·2H₂O) followed by Burkeite and then halite (NaCl) as the brine concentrates.

[2] Studies of Searles Lake evaporite sequences suggest that Burkeite precipitation occurs

within a temperature range of 20–29 °C.[2] The partial pressure of CO₂ (pCO₂) in the lake

water also plays a role, with values consistent with atmospheric levels of ~190–270 ppmv being

conducive to Burkeite formation.[2]

Geothermal Systems
Burkeite has also been identified in the scaling on pipelines of geothermal water systems. For

instance, in Vranjska Banja, Serbia, geothermal waters with temperatures between 103 and

105 °C have been found to deposit scale containing a significant proportion of Burkeite.[3] This

indicates that Burkeite can form at elevated temperatures in sodium, carbonate, and sulfate-

rich geothermal fluids.

Industrial Processes
The formation of Burkeite is a significant concern in various industrial processes involving the

evaporation of alkaline solutions. In the kraft pulping process, for example, Burkeite is a major

component of the scale that forms in black liquor evaporators, reducing heat transfer efficiency.

[3] In these settings, Burkeite can form at temperatures ranging from 100 to 150 °C from

concentrated solutions of sodium carbonate and sodium sulfate.[3]

Physicochemical Principles of Burkeite Formation
The formation of Burkeite is governed by the principles of chemical equilibrium and solubility in

the Na₂SO₄-Na₂CO₃-H₂O system. The phase diagram for this ternary system is fundamental to

understanding the conditions under which Burkeite will precipitate.

The Na₂SO₄-Na₂CO₃-H₂O System
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The solubility of sodium sulfate and sodium carbonate in water is temperature-dependent. As a

brine containing these salts evaporates, the concentrations of Na⁺, SO₄²⁻, and CO₃²⁻ ions

increase. When the ion activity product exceeds the solubility product for Burkeite, it will begin

to precipitate. The phase diagram for this system delineates the crystallization fields for

different solid phases, including sodium sulfate decahydrate (mirabilite), sodium carbonate

decahydrate (natron), anhydrous sodium sulfate (thenardite), sodium carbonate monohydrate,

and Burkeite.

The formation of Burkeite is favored at elevated temperatures. At lower temperatures, hydrated

salts of sodium carbonate and sodium sulfate tend to crystallize separately. As the temperature

increases, the stability field of Burkeite expands. For instance, studies have shown that

Burkeite readily forms at temperatures above 100 °C.[3]

Data Presentation
Quantitative Geochemical Conditions for Burkeite
Formation

Parameter
Evaporite Deposits
(Searles Lake)

Geothermal
Systems

Industrial
Processes (Black
Liquor
Evaporators)

Temperature 20 – 29 °C[2] 103 – 105 °C[3] 100 – 150 °C[3]

pH Alkaline Moderately Alkaline[3] Highly Alkaline

pCO₂ ~190 – 270 ppmv[2]
> 700–800 ppm

(anomalous)[2]
Variable

Associated Minerals
Trona, Halite, Borax,

Hanksite[4]

Trona, Halite,

Calcite[3]

Dicarbonate, Sodium

Carbonate, Sodium

Sulfate[3]

Chemical Composition of Burkeite
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Component Weight %

Na₂O 47.67

CO₂ 11.28

SO₃ 41.05

Total 100.00

Source: Handbook of Mineralogy[4]

Experimental Protocols
Laboratory Synthesis of Burkeite via Isothermal
Evaporation
This protocol describes a general method for the synthesis of Burkeite based on the principles

of isothermal evaporation of a sodium carbonate and sodium sulfate solution. The precise

concentrations and temperature can be adjusted based on the phase diagram of the Na₂SO₄-

Na₂CO₃-H₂O system to target the Burkeite crystallization field.

Materials:

Sodium Carbonate (Na₂CO₃), anhydrous

Sodium Sulfate (Na₂SO₄), anhydrous

Deionized water

Beaker

Hot plate with magnetic stirrer

Thermometer

Buchner funnel and filter paper

Drying oven
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Procedure:

Solution Preparation: Prepare a saturated aqueous solution of sodium carbonate and sodium

sulfate. The molar ratio of Na₂SO₄ to Na₂CO₃ should be approximately 2:1 to favor the

stoichiometric formation of Burkeite (2Na₂SO₄·Na₂CO₃). For example, dissolve appropriate

amounts of anhydrous Na₂CO₃ and Na₂SO₄ in deionized water with gentle heating and

stirring until the salts are fully dissolved.

Isothermal Evaporation: Place the beaker containing the solution on a hot plate and maintain

a constant temperature within the Burkeite stability field (e.g., 80-90 °C). This temperature is

below the boiling point to allow for slow evaporation and crystal growth.

Crystallization: As the water evaporates, the solution will become supersaturated, and

crystals of Burkeite will begin to precipitate. Continue the evaporation process until a

significant amount of crystalline material has formed.

Isolation and Washing: Once a sufficient quantity of crystals has formed, turn off the heat and

allow the solution to cool to room temperature. Isolate the crystals by vacuum filtration using

a Buchner funnel. Wash the crystals with a small amount of cold deionized water to remove

any remaining soluble impurities.

Drying: Dry the collected Burkeite crystals in a drying oven at a moderate temperature (e.g.,

110 °C) to remove any residual moisture.

Characterization: The resulting crystalline powder can be characterized using techniques

such as X-ray diffraction (XRD) to confirm the Burkeite phase, and scanning electron

microscopy (SEM) to observe the crystal morphology.

Mandatory Visualization
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Caption: Geochemical pathway for the formation of Burkeite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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